Cas no 3792-88-9 (3-4-(trifluoromethyl)phenylprop-2-ynoic Acid)

• Product Name: 3-4-(trifluoromethyl)phenylprop-2-ynoic Acid
• CAS No: 3792-88-9
• MF: C₁₀H₅F₃O₂
• MW: 214.140713453293
• MDL: MFCD18853578
• CID: 1487184
• PubChem ID: 18350818
• Update Time: 2025-04-21

3-4-(trifluoromethyl)phenylprop-2-ynoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-[4-(trifluoromethyl)phenyl]-
• 3-[4-(trifluoromethyl)phenyl]prop-2-ynoicacid
• W15231
• SCHEMBL670709
• AS-67116
• AKOS012950383
• CS-0047299
• EN300-177058
• 3792-88-9
• 3-(4-(trifluoromethyl)phenyl)propiolic acid
• 3-[4-(trifluoromethyl)phenyl]prop-2-ynoic acid
• 3-[4-(trifluoromethyl)-phenyl]-propiolic acid
• MFCD18853578
• 3-4-(trifluoromethyl)phenylprop-2-ynoic Acid

• MDL： MFCD18853578
• Inchi： 1S/C10H5F3O2/c11-10(12,13)8-4-1-7(2-5-8)3-6-9(14)15/h1-2,4-5H,(H,14,15)
• InChI Key： XOCLMGDPIQZXDW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#CC(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 214.02415
• Monoisotopic Mass: 214.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes